Cas no 2549053-74-7 (2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine)

• Product Name: 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine
• CAS No: 2549053-74-7
• MF: C₁₆H₁₇N₅OS
• MW: 327.404081106186
• CID: 5315001
• PubChem ID: 154583431
• Update Time: 2025-10-24

2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine
• F6702-2119
• 2549053-74-7
• AKOS040717157
• 2-[4-[(2-Pyrazinyloxy)methyl]-1-piperidinyl]thiazolo[4,5-c]pyridine

• Inchi： 1S/C16H17N5OS/c1-4-17-9-13-14(1)23-16(20-13)21-7-2-12(3-8-21)11-22-15-10-18-5-6-19-15/h1,4-6,9-10,12H,2-3,7-8,11H2
• InChI Key： TXPPGZDTCSNMPA-UHFFFAOYSA-N
• SMILES： C1=NC=CC2SC(N3CCC(COC4=NC=CN=C4)CC3)=NC1=2

Computed Properties

• Exact Mass: 327.11538136g/mol
• Monoisotopic Mass: 327.11538136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.3Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.0±58.0 °C(Predicted)
• pka: 3.48±0.40(Predicted)

Additional information on 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine

Comprehensive Analysis of 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine (CAS No. 2549053-74-7)

2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine (CAS No. 2549053-74-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolo[4,5-c]pyridine derivatives, which are known for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. The presence of both piperidine and pyrazine moieties in its structure further enhances its versatility in drug design.

Recent studies have highlighted the growing interest in small-molecule inhibitors targeting specific enzymes or receptors, particularly in the fields of oncology and immunology. 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine has been explored as a potential candidate for such applications, owing to its ability to interact with key biological targets. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could pave the way for the development of novel therapeutics with improved efficacy and reduced side effects.

In the context of current trends, the demand for precision medicine and targeted therapies has surged, driving the need for innovative compounds like 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine. Its potential role in addressing unmet medical needs, such as resistant cancers or autoimmune disorders, aligns with the broader goals of modern pharmacology. Additionally, its synthetic accessibility and scalability make it an attractive subject for industrial-scale production.

From a chemical perspective, the compound's molecular weight and logP value suggest favorable pharmacokinetic properties, including adequate solubility and membrane permeability. These characteristics are critical for oral bioavailability, a key consideration in drug development. Furthermore, the thiazolo[4,5-c]pyridine core is known for its stability under physiological conditions, which enhances the compound's suitability for long-term therapeutic use.

The synthesis of 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine typically involves multi-step organic reactions, including cyclization and nucleophilic substitution. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize yield and purity. These methodologies not only improve efficiency but also align with the principles of green chemistry, minimizing waste and environmental impact.

In the realm of computational chemistry, molecular docking studies have provided insights into the compound's binding affinity for specific protein targets. Such in silico analyses are invaluable for predicting biological activity and guiding further experimental validation. The integration of artificial intelligence (AI) in drug discovery has further accelerated the identification of promising candidates like 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine, reducing both time and costs associated with traditional screening methods.

As the scientific community continues to explore the potential of 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine, its applications may extend beyond therapeutics. For instance, its fluorescent properties could be leveraged in bioimaging or diagnostic assays, offering new tools for disease detection and monitoring. The compound's versatility underscores its value as a multifaceted asset in both academic and industrial research.

In conclusion, 2-[(1-{[1,3]thiazolo[4,5-c]pyridin-2-yl}piperidin-4-yl)methoxy]pyrazine (CAS No. 2549053-74-7) represents a compelling example of how innovative chemical design can address contemporary challenges in medicine and biotechnology. Its unique structure, combined with its potential for diverse applications, positions it as a compound of significant interest for future research and development.